Cas no 28542-76-9 (Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-)

• Product Name: Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
• CAS No: 28542-76-9
• MF: C₂₂H₃₄N₆O₁₃S₂
• MW: 654.667763233185
• CID: 275245
• PubChem ID: 10427882
• Update Time: 2024-02-28

Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
• (2S)-2-acetamido-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
• Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]- (7CI)
• Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]-, L- (8CI)
• Glycine,N-[N-(N-acetyl-L-g-glutamyl)-L-cysteinyl]-
• N-Acetylglutathione
• Ac-gama-Glu-Cys-Gly
• Glycine, N-acetyl-L-γ-glutamyl-L-cysteinyl-

• Inchi： 1S/C22H34N6O13S2/c1-10(29)28(7-18(34)35)20(37)14(27-16(31)5-3-12(24)22(40)41)9-43-42-8-13(19(36)25-6-17(32)33)26-15(30)4-2-11(23)21(38)39/h11-14H,2-9,23-24H2,1H3,(H,25,36)(H,26,30)(H,27,31)(H,32,33)(H,34,35)(H,38,39)(H,40,41)/t11-,12-,13-,14-/m0/s1
• InChI Key： UERXMFPIQPFUPU-XUXIUFHCSA-N
• SMILES： O=C([C@@H](NC(=O)CC[C@@H](C(=O)O)N)CSSC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)N(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 349.09437113g/mol
• Monoisotopic Mass: 349.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 870.1±65.0 °C(Predicted)
• pka: 3.24±0.10(Predicted)